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Territrem C is a tremorgenic mycotoxin isolated from the fungus Aspergillus terreus [1] [2]. Its core

structure is a meroterpenoid, a hybrid of a terpene unit and a non-terpene moiety.

Molecular Formula: C₂₈H₃₂O₉ [1] [2]
Molecular Weight: 512.6 g/mol [2]

Key Structural Feature: The primary structural difference between territrem C and the closely
related territrem B lies in their phenyl moieties. Territrem C has a 4-hydroxy-3,5-dimethoxyphenyl
group, whereas territrem B has a 3,4,5-trimethoxyphenyl group [1]. It was demonstrated that
territrem B can be obtained by methylating territrem C [1].

The compound is a potent inhibitor of acetylcholinesterase (AChE) and is believed to act at the presynaptic

site of motor nerves, potentiating the release of acetylcholine [2].

Comparative Data: Territrems A, B, and C

The table below summarizes the key physicochemical and biological properties of Territrems A, B, and C

based on the available historical data. Please note that the experimental data for acute toxicity is based on

intraperitoneal injection in mice.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s598970?utm_src=pdf-body
https://www.smolecule.com/products/s598970?utm_src=pdf-interest
https://www.smolecule.com/products/s598970?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6546485/
https://www.bioaustralis.com/product/territrem-c/
https://pubmed.ncbi.nlm.nih.gov/6546485/
https://www.bioaustralis.com/product/territrem-c/
https://www.bioaustralis.com/product/territrem-c/
https://www.smolecule.com/products/s598970?utm_src=pdf-body
https://www.smolecule.com/products/s598970?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6546485/
https://www.smolecule.com/products/s598970?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6546485/
https://www.bioaustralis.com/product/territrem-c/
https://www.smolecule.com/products/s598970?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Territrem A Territrem B Territrem C

Core Structure Meroterpenoid Meroterpenoid Meroterpenoid

Phenyl Moisty Information not

available in search
results

3,4,5-Trimethoxyphenyl

[1]

4-hydroxy-3,5-

dimethoxyphenyl [1]

Molecular
Weight

Information not
available in search

results

C₂₉H₃₄O₉ [1] 512.6 g/mol [2]

Acute Toxicity
(Mouse, ip)

Information not

available in search
results

Information not available

in search results

Lower median effective dose

than Territrems A or B [2]

AChE
Inhibition

Potent inhibitor [3] Potent, irreversible non-
covalent inhibitor [4]

Potent inhibitor [2]

Key Experimental Protocols

The search results refer to several classic experimental methods used to establish the properties of these

compounds:

Isolation and Purification: Territrem C was isolated from the chloroform extract of rice cultures of

Aspergillus terreus 23-1. The mixture of territrems was typically separated using silica gel column
chromatography with solvents like benzene-ethyl acetate [3] [1].

Structural Elucidation: The structure of territrem C was determined through spectral evidence and
chemical reactions. The key difference from territrem B was confirmed by methylating territrem C
with dimethyl sulfate to produce territrem B [1].
Acute Toxicity Testing: The tremorgenic activity was tested by intraperitoneal injection in mice. The

onset of tremors, particularly in the hind limbs, was observed within 10 minutes [3] [2].
Acetylcholinesterase (AChE) Inhibition Assay: Inhibition was tested using eel acetylcholinesterase

[2]. Further research on territrem B described it as a noncovalent yet irreversible inhibitor, a
mechanism likely shared by territrem C [4].
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Neuroactive Meroterpenoids and AChE Inhibition
Pathway

Recent reviews highlight that meroterpenoids from fungi, including territrems and the newer asperterpenes,

are promising multi-target agents for neurodegenerative diseases due to activities like AChE inhibition [5].

The following diagram illustrates the general mechanism by which territrems and similar compounds affect

nerve signaling.
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The search results indicate that the site of action for territrems is the motor nerve ending, and the integrity of

this ending is necessary for inducing tremors [3]. The precise molecular interaction is suggested to be a

noncovalent yet irreversible binding to AChE, as demonstrated for territrem B [4].
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Future Research Directions

The available data is primarily from older, foundational studies. For a contemporary comparison guide, you

may need to investigate these areas:

Detailed SAR Studies: The search results lack systematic studies varying territrem C's structure

and measuring the impact on potency and selectivity.
Comparison with Modern Analogs: Newer fungal meroterpenoids with AChE and BACE1 inhibitory

activity have been identified (e.g., asperterpenes, terreusterpenes) [5]. A direct comparative analysis
of their efficacy and mechanisms versus territrem C was not found.

In Vivo Data in Disease Models: The acute toxicity data relates to tremor induction. Comprehensive
data on their effects in animal models of Alzheimer's disease is not available in these results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Isolation, chemical structure, acute toxicity, and some physicochemical...

[pubmed.ncbi.nlm.nih.gov]

2. - Bioaustralis Fine Chemicals Territrem C [bioaustralis.com]

3. [PDF] Isolation, chemical structure, acute toxicity... | Semantic Scholar [semanticscholar.org]

4. Territrem B, a Tremorgenic Mycotoxin That Inhibits ... [sciencedirect.com]

5. Meroterpenoids from Terrestrial and Marine Fungi [mdpi.com]

To cite this document: Smolecule. [Chemical Structure and Basic Activity of Territrem C]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b598970#territrem-c-

structure-activity-relationship]

Disclaimer & Data Validity:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s598970?utm_src=pdf-body
https://www.mdpi.com/1467-3045/47/2/96
https://www.smolecule.com/products/s598970?utm_src=pdf-body
https://www.smolecule.com/products/s598970?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/6546485/
https://pubmed.ncbi.nlm.nih.gov/6546485/
https://www.bioaustralis.com/product/territrem-c/
https://www.semanticscholar.org/paper/Isolation%2C-chemical-structure%2C-acute-toxicity%2C-and-Peng-Ling/a321e3251bcb03520660cf7dd4801bbd094f9560
https://www.sciencedirect.com/science/article/pii/S0021925819534093
https://www.mdpi.com/1467-3045/47/2/96
https://www.smolecule.com/products/b598970#territrem-c-structure-activity-relationship
https://www.smolecule.com/products/b598970#territrem-c-structure-activity-relationship
https://www.smolecule.com/products/b598970#territrem-c-structure-activity-relationship
https://www.smolecule.com/products/s598970?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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